cyclohexyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: cyclohexyl-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C18H24N2OS/c1-14-7-9-15(10-8-14)13-22-18-19-11-12-20(18)17(21)16-5-3-2-4-6-16/h7-10,16H,2-6,11-13H2,1H3
• InChI Key: UUVSCYBFIJGLNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3CCCCC3
• Molecular Formula: C18H24N2OS
• Molecular Weight: 316.5 g/mol

Description

Cyclohexyl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone, also known as CM-398, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CM-398 belongs to the class of imidazole-based compounds that have shown promising results in medicinal chemistry, particularly in the treatment of cancer, inflammation, and infectious diseases.

Scientific Research Applications

• Synthesis of Naphthoquinone Derivatives :

  • Researchers synthesized tetracyclic compounds with a thiazolidinone or thiazinone ring, similar in structure to the compound . These compounds have potential applications in various chemical and pharmaceutical fields (Nakamori, Saito, & Kasai, 1988).

• Creation of Cyclic Dipeptidyl Ureas :

  • A study explored the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, forming a new class of pseudopeptidic [1,2,4]triazines. These compounds have unique structural characteristics that could be relevant for pharmaceutical applications (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

• Antioxidant and Antimicrobial Activities of Imidazole Derivatives :

  • A research study synthesized a series of imidazole derivatives and evaluated their antioxidant and antimicrobial activities. Such research highlights the potential of similar compounds in medical and biological applications (Bassyouni et al., 2012).

• Studies on Thioamides and Imidazoline-2-thiones :

  • A study investigated reactions involving thioamides and imidazoline-2-thiones, resulting in various fused derivatives. These reactions and their products may have implications in synthetic chemistry (Acheson & Wallis, 1982).

• Synthesis of Bis-imidazole Derivatives :

  • This research focused on synthesizing bis-imidazole derivatives, which are relevant for their potential applications in chemical synthesis and pharmaceutical development (Hoseini-Ghazvini & Mobinikhaledi, 2014).

• Synthesis of Novel Fused Heterocyclic Ring Systems :

  • The study explored the synthesis of novel fused heterocyclic ring systems from 2-chloro-4,5-dihydroimidazole, indicating the versatility and potential of imidazole-based compounds in chemical synthesis (Kornicka, Sa̧czewski, & Gdaniec, 2006).

Mechanism of Action

Mode of Action

Given its imidazole ring, it may interact with biological targets in a manner similar to other imidazole-containing compounds . Imidazoles are known to interact with a variety of targets, including enzymes and receptors, and can have diverse effects depending on the specific compound and target .

Biochemical Pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it affects. Imidazoles are often involved in a wide range of biochemical processes, including signal transduction, enzyme inhibition, and gene regulation .